(4-Methyl-5-nitropyridin-2-yl)methanamine

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: (4-methyl-5-nitropyridin-2-yl)methanamine
• InChI: InChI=1S/C7H9N3O2/c1-5-2-6(3-8)9-4-7(5)10(11)12/h2,4H,3,8H2,1H3
• InChI Key: HKXIGEJPAFVYSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1[N+](=O)[O-])CN

Description

(4-Methyl-5-nitropyridin-2-yl)methanamine is an organic compound with the molecular formula C7H9N3O2 and a molecular weight of 167.17 g/mol . This compound is characterized by a pyridine ring substituted with a methyl group at the 4-position, a nitro group at the 5-position, and a methanamine group at the 2-position. It is primarily used in research and development settings and is not intended for human use .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the following steps :

Nitration: 4-Methyl-2-aminopyridine is nitrated using a mixture of nitric acid and sulfuric acid to introduce the nitro group at the 5-position.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.

Amination: The resulting amine is then reacted with formaldehyde and ammonium chloride to introduce the methanamine group at the 2-position.

Industrial Production Methods

Industrial production methods for (4-Methyl-5-nitropyridin-2-yl)methanamine are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors to ensure consistent reaction conditions and higher yields .

Chemical Reactions Analysis

Types of Reactions

(4-Methyl-5-nitropyridin-2-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: The nitro group can be reduced to an amine group.

Substitution: The methanamine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride or lithium diisopropylamide (LDA).

Major Products Formed

Oxidation: Oxidation of the methyl group can lead to the formation of carboxylic acids.

Reduction: Reduction of the nitro group results in the formation of an amine.

Substitution: Substitution reactions can yield various derivatives depending on the nucleophile used.

Scientific Research Applications

(4-Methyl-5-nitropyridin-2-yl)methanamine has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Methyl-5-nitropyridin-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily mediated through its ability to undergo various chemical reactions, which can alter the structure and function of target molecules. For example, its nitro group can participate in redox reactions, leading to the formation of reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

Similar Compounds

(4-Nitropyridin-2-yl)methanamine: Similar structure but lacks the methyl group at the 4-position.

(5-Nitropyridin-2-yl)methanamine: Similar structure but lacks the methyl group at the 4-position and has the nitro group at the 5-position.

2-(Pyridin-2-yl)pyrimidine Derivatives: These compounds have a pyrimidine ring instead of a pyridine ring and exhibit different biological activities.

Uniqueness

(4-Methyl-5-nitropyridin-2-yl)methanamine is unique due to the presence of both a methyl group and a nitro group on the pyridine ring, which imparts distinct chemical properties and reactivity.